Cas no 435342-08-8 (3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid)

• Product Name: 3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid
• CAS No: 435342-08-8
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 929002
• PubChem ID: 3149720
• Update Time: 2025-04-19

3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-isopropyl-benzoimidazol-1-yl)-2-methyl-propionic acid
• 2-methyl-3-(2-propan-2-ylbenzimidazol-1-yl)propanoic acid
• HMS1554P16
• 435342-08-8
• 3-(2-ISOPROPYL-BENZOIMIDAZOL-1-YL)-2-METHYL-PROPANOIC ACID
• DTXSID00389903
• 2-methyl-3-[2-(propan-2-yl)-1H-1,3-benzodiazol-1-yl]propanoic acid
• BAS 04376999
• Oprea1_674561
• TimTec1_007386

• Inchi： 1S/C14H18N2O2/c1-9(2)13-15-11-6-4-5-7-12(11)16(13)8-10(3)14(17)18/h4-7,9-10H,8H2,1-3H3,(H,17,18)
• InChI Key： QUXGGGMURXCUCP-UHFFFAOYSA-N
• SMILES： OC(C(C)CN1C2C=CC=CC=2N=C1C(C)C)=O

Computed Properties

• Exact Mass: 246.13700
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.88040